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Compound of Interest

Compound Name: L-Kynurenine-13C4,15N-1

Cat. No.: B15556761

Get Quote

This in-depth technical guide provides core information on the basic properties, structure, and

analytical applications of L-Kynurenine-¹³C₄,¹⁵N, a stable isotope-labeled internal standard

crucial for the accurate quantification of L-kynurenine in biological matrices. This document is

intended for researchers, scientists, and drug development professionals working in fields such

as neurobiology, immunology, and oncology, where the kynurenine pathway is of significant

interest.

Core Properties and Structure
L-Kynurenine-¹³C₄,¹⁵N is a synthetic isotopologue of L-kynurenine, a key metabolite in the

tryptophan catabolic pathway. The incorporation of four Carbon-13 (¹³C) atoms and one

Nitrogen-15 (¹⁵N) atom results in a molecule with a higher mass than its endogenous

counterpart, making it an ideal internal standard for mass spectrometry-based quantification.

The fundamental properties of L-Kynurenine-¹³C₄,¹⁵N are summarized in the table below.
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Property Value Reference

Chemical Name

(2S)-2-Amino-4-(2-

aminophenyl)-4-oxobutanoic

acid-¹³C₄,¹⁵N

[1]

Molecular Formula ¹³C₄C₆H₁₂¹⁵NN O₃ [1][2][3]

Molecular Weight Approximately 213.17 g/mol [1][2]

Unlabeled CAS Number 2922-83-0 (for L-Kynurenine) [2][4][5]

Labeled CAS Number Not Applicable (NA) [2]

Physical State Crystalline solid [4]

Solubility Soluble in DMSO and water [4]

Molecular Structure:

The molecular structure of L-Kynurenine consists of an anthraniloyl group attached to the

gamma-carbon of what was formerly an alanine residue. The isotopic labeling in L-Kynurenine-

¹³C₄,¹⁵N is strategically placed on the carbon backbone and the amino group.

The Kynurenine Pathway: A Central Metabolic Route
L-kynurenine is a pivotal intermediate in the kynurenine pathway, which is the primary route for

tryptophan degradation in the body.[6][7] This pathway is initiated by the enzymes indoleamine

2,3-dioxygenase (IDO) and tryptophan 2,3-dioxygenase (TDO).[6] The subsequent metabolism

of L-kynurenine branches into two main arms, leading to the production of neuroprotective

metabolites like kynurenic acid (KYNA) or potentially neurotoxic compounds such as quinolinic

acid (QUIN).[6] Dysregulation of this pathway has been implicated in a variety of pathologies,

including neurodegenerative diseases, psychiatric disorders, and cancer.[6]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.lgcstandards.com/IT/en/p/TRC-K661006
https://www.lgcstandards.com/IT/en/p/TRC-K661006
https://www.axios-research.com/products/l-kynurenine-13c4-15n
https://tlcpharmaceuticalstandards.com/ProdDetail.aspx?ID=K-008004&name=KYNURENINE
https://www.lgcstandards.com/IT/en/p/TRC-K661006
https://www.axios-research.com/products/l-kynurenine-13c4-15n
https://www.axios-research.com/products/l-kynurenine-13c4-15n
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6142966.htm
https://en.wikipedia.org/wiki/Kynurenine
https://www.axios-research.com/products/l-kynurenine-13c4-15n
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6142966.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6142966.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC6790159/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5398323/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6790159/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6790159/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6790159/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556761?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


L-Tryptophan IDO / TDO L-Kynurenine

KATs

KMO

Kynurenic Acid
(Neuroprotective)

3-Hydroxykynurenine KYNU 3-Hydroxyanthranilic Acid HAAO Quinolinic Acid
(Neurotoxic) QPRT NAD+

Click to download full resolution via product page

Figure 1: Simplified diagram of the Kynurenine Pathway.

Experimental Protocols: Quantification of L-
Kynurenine via LC-MS/MS
The use of a stable isotope-labeled internal standard like L-Kynurenine-¹³C₄,¹⁵N is best practice

for accurate and precise quantification of endogenous L-kynurenine in complex biological

samples by liquid chromatography-tandem mass spectrometry (LC-MS/MS). The following is a

representative protocol synthesized from established methodologies.[8][9][10]

1. Sample Preparation (Protein Precipitation)

To 100 µL of plasma or serum, add a known concentration of L-Kynurenine-¹³C₄,¹⁵N internal

standard solution.

Add 500 µL of methanol or a solution of trifluoroacetic acid to precipitate proteins.[9][10]

Vortex the mixture thoroughly.

Centrifuge at high speed (e.g., 20,000 x g) for 5-10 minutes to pellet the precipitated

proteins.[8][10]

Transfer the supernatant to a clean vial for analysis.

2. Liquid Chromatography

Column: A C18 reversed-phase column is commonly used for separation.[8][11]

Mobile Phase A: Water with 0.1% formic acid.[8]
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Mobile Phase B: Acetonitrile or methanol with 0.1% formic acid.[8]

Gradient: A gradient elution is typically employed, starting with a high percentage of mobile

phase A and gradually increasing the percentage of mobile phase B to elute the analytes.

Flow Rate: A typical flow rate is between 0.3-0.5 mL/min.[10]

3. Tandem Mass Spectrometry

Ionization: Electrospray ionization (ESI) in positive ion mode is generally used.[10]

Detection: Multiple Reaction Monitoring (MRM) is employed for selective and sensitive

detection. The mass spectrometer is set to monitor specific precursor-to-product ion

transitions for both endogenous L-kynurenine and the L-Kynurenine-¹³C₄,¹⁵N internal

standard.

Example MRM transition for L-Kynurenine: m/z 209.1 → 146.1[10]

The specific transition for L-Kynurenine-¹³C₄,¹⁵N will be higher due to the mass of the

isotopes and needs to be determined empirically.

4. Quantification

The concentration of endogenous L-kynurenine is determined by calculating the ratio of the

peak area of the analyte to the peak area of the internal standard and comparing this ratio to

a calibration curve prepared with known concentrations of unlabeled L-kynurenine and a

fixed concentration of the internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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